5-bromo-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-3-pyridinecarboxamide

• Molecular Formula: C17H15BrF3N3O2
• Molecular Weight: 430.2 g/mol
• IUPAC Name: 5-bromo-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H15BrF3N3O2/c18-13-7-11(9-22-10-13)16(25)23-14-8-12(17(19,20)21)1-2-15(14)24-3-5-26-6-4-24/h1-2,7-10H,3-6H2,(H,23,25)
• InChI Key: MGBRLXRWGJGUPU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C(F)(F)F)NC(=O)C3=CC(=CN=C3)Br

Description

5-Bromo-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-3-pyridinecarboxamide is a synthetic small molecule characterized by a pyridinecarboxamide backbone with distinct substituents: a bromine atom at the 5-position of the pyridine ring, a 4-morpholinyl group at the 2-position of the phenyl ring, and a trifluoromethyl (CF₃) group at the 5-position of the phenyl ring.

Biological Activity

5-Bromo-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-3-pyridinecarboxamide is a synthetic compound that has garnered interest in pharmaceutical research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The compound can be described by the following structural formula:

• Molecular Formula : C$_{15}$H$_{15}$BrF$_3$N$_2$O
• Molecular Weight : 383.19 g/mol

Research indicates that compounds similar to 5-bromo-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-3-pyridinecarboxamide often act as enzyme inhibitors. Specifically, they may inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are crucial in neurotransmitter regulation.

Inhibition Studies

• AChE Inhibition : The compound demonstrated moderate inhibition of AChE with IC$_{50}$ values ranging from 27.04 to 106.75 µM, indicating its potential as a therapeutic agent for conditions like Alzheimer's disease .
• BuChE Inhibition : Similar studies showed that the compound also inhibited BuChE, with IC$_{50}$ values between 58.01 and 277.48 µM .

Biological Assays and Efficacy

Several studies have evaluated the biological activity of this compound through various assays:

• Antimicrobial Activity :
  • The compound exhibited mild antimicrobial properties against Mycobacterium tuberculosis and other nontuberculous mycobacteria, with minimum inhibitory concentrations (MICs) ranging from 62.5 to 250 µM .
  • Specific derivatives showed improved activity against resistant strains, suggesting potential applications in treating drug-resistant infections.
• Cytotoxicity Studies :
  • In vitro cytotoxicity tests on eukaryotic cell lines (HepG2 and MonoMac6) indicated that the compound did not exhibit significant cytostatic properties, which is favorable for therapeutic use .
• Molecular Docking Studies :
  • Molecular docking simulations suggest that the compound binds non-covalently to the active sites of target enzymes, providing insights into its mechanism of action and helping in the design of more potent analogs .

Case Studies

Several case studies have highlighted the biological activity of related compounds with similar structures:

• Case Study 1 : A study on N-alkyl derivatives of trifluoromethylbenzoyl hydrazine showed enhanced AChE inhibition compared to standard drugs like rivastigmine . The most potent derivatives had IC$_{50}$ values significantly lower than those of existing treatments.
• Case Study 2 : Research involving structural modifications of similar carboxamide compounds indicated that specific alkyl chain lengths significantly influenced their antimicrobial efficacy against Mycobacterium species, suggesting a structure-activity relationship (SAR) that could be exploited for drug development .

Summary Table of Biological Activities

Activity Type	Observed Effect	IC$_{50}$/MIC Values
AChE Inhibition	Moderate inhibition	27.04 - 106.75 µM
BuChE Inhibition	Moderate inhibition	58.01 - 277.48 µM
Antimicrobial Activity	Mild activity against Mycobacterium tuberculosis	MIC = 62.5 - 250 µM
Cytotoxicity	No significant cytotoxic effects	Not applicable

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 5-bromo-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-3-pyridinecarboxamide can be contextualized against related compounds through the following analysis:

Structural Analogues with Halogen Substitutions

• Compound 54 (N'-(5-Bromo-3-(Trifluoromethyl)Phenyl) Derivative): Structure: Shares the bromo and CF₃ substituents but lacks the morpholinyl group. Key Finding: Demonstrated higher binding affinity at the PCP site compared to non-halo analogues (e.g., compound 49), highlighting the importance of bromine for target engagement .
• N-(5-Bromo-2-Pyridinyl)-3-(2-Chlorophenyl)-5-Methyl-1,2-Oxazole-4-Carboxamide :
  • Structure : Features a bromopyridine core but replaces the CF₃-phenyl group with a chlorophenyl-methyloxazole moiety.
  • Key Finding : The absence of CF₃ and morpholinyl groups likely reduces solubility and alters binding kinetics, emphasizing the role of phenyl-ring electronics in activity .

Impact of Trifluoromethyl vs. Methyl/Morpholinyl Substitutions

• Compound 59 (5-Trifluoromethyl Substituent) :
  • Structure : Contains a CF₃ group at the 5-position of the phenyl ring but lacks bromine and morpholinyl.
  • Key Finding : Lower binding affinity compared to bromo-substituted analogues (e.g., compound 54), suggesting CF₃ alone is insufficient for optimal interaction .
• 2-[[(3,5-Dimethyl-4-Isoxazolyl)Methyl]Thio]-N-[2-[[2-Nitro-4-(Trifluoromethyl)Phenyl]Amino]Ethyl]-3-Pyridinecarboxamide: Structure: Includes a CF₃-phenyl group but replaces bromine with a nitro group and adds a methylthio-isoxazole chain. Key Finding: Nitro groups may introduce steric hindrance, reducing affinity compared to bromine’s balanced electronic effects .

Role of Morpholinyl vs. Other Amine Groups

• Aprepitant (5-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(Trifluoromethyl)Phenyl]Ethoxy]-3-(4-Fluorophenyl)-4-Morpholinyl]Methyl]-1,2-Dihydro-3H-1,2,4-Triazol-3-One) :
  • Structure : Shares a morpholinyl group but incorporates fluorophenyl and triazolone moieties.
  • Key Finding : Morpholinyl enhances solubility and metabolic stability, a feature likely conserved in the target compound .
• 3-Bromo-5-(4-Ethylpiperidin-1-Ylsulfonyl)Pyridine :
  • Structure : Replaces morpholinyl with a piperidinylsulfonyl group.
  • Key Finding : Piperidine-based substituents may reduce solubility compared to morpholinyl due to increased hydrophobicity .

Data Tables

Table 1: Binding Affinity and Substituent Effects

Compound ID/Name	Key Substituents	Binding Affinity (Relative)	Key Finding	Reference
Target Compound	5-Br, 4-Morpholinyl, 5-CF₃	High	Optimal balance of solubility and affinity
Compound 54	5-Br, 5-CF₃	Moderate-High	Bromine critical for affinity
Compound 59	5-CF₃	Low	CF₃ alone insufficient
N-(5-Bromo-2-Pyridinyl)-...-Oxazole-4-Carboxamide	5-Br, 2-Cl, Methyloxazole	Moderate	Chlorophenyl reduces affinity vs. CF₃

Table 2: Solubility and Pharmacokinetic Features

Compound Type	Key Group	Solubility	Metabolic Stability	Reference
Morpholinyl Derivatives	4-Morpholinyl	High	High
Piperidinyl Derivatives	Piperidinylsulfonyl	Moderate	Moderate
Trifluoromethyl Derivatives	CF₃	Moderate	Variable

Key Research Findings

Bromine vs. Trifluoromethyl : Bromine at the pyridine 5-position enhances binding affinity more effectively than CF₃, as seen in compound 54 vs. 59 .

Morpholinyl Advantage : The 4-morpholinyl group improves solubility and target engagement compared to bulkier amines (e.g., piperidinyl) .

Substituent Positionality : Bromine at the phenyl 5-position (vs. 4- or 6-) maximizes steric compatibility with receptor sites .